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Compound of Interest

Compound Name: SM-21 maleate

Cat. No.: B15618769 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SM-21 maleate is a potent and selective sigma-2 (σ2) receptor antagonist that exhibits central

nervous system activity.[1][2] It has been shown to increase the release of acetylcholine at

central muscarinic synapses and demonstrates significant analgesic and nootropic effects in

vivo.[1][2] Accurate and consistent preparation of stock solutions is crucial for obtaining reliable

and reproducible results in downstream experiments investigating its biological activity.

This document provides a detailed protocol for the preparation of SM-21 maleate stock

solutions. It includes information on the physicochemical properties of the compound, step-by-

step instructions for dissolution, and recommendations for storage to ensure solution stability.

Data Presentation
For ease of reference, the following table summarizes the key quantitative data for SM-21
maleate.
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Parameter Value Source(s)

Molecular Weight 453.92 g/mol [1][2][3][4]

Formula C₁₈H₂₄ClNO₃·C₄H₄O₄ [1][2]

Purity ≥98% [1][2]

CAS Number 155059-42-0 [1][2]

Solubility in Water Up to 25 mM (11.35 mg/mL) [1][2][3][5]

Solubility in DMSO Soluble [6]

Storage (Solid) Room Temperature [1][2]

Storage (Solution)

Short-term (days to weeks) at

0-4°C; Long-term (months) at

-20°C

[6]

Note: The molecular weight of a specific batch may vary due to hydration.[2] Always refer to the

Certificate of Analysis for the batch-specific molecular weight to ensure accurate concentration

calculations.

Experimental Protocols
This protocol details the steps for preparing a 10 mM stock solution of SM-21 maleate. This

concentration is a common starting point for subsequent dilutions to working concentrations for

in vitro and in vivo experiments.

Materials
SM-21 maleate powder

Sterile, anhydrous Dimethyl Sulfoxide (DMSO) or sterile, purified water (e.g., Milli-Q or

equivalent)

Calibrated analytical balance

Sterile conical tubes or vials (amber or covered in foil to protect from light)
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Sterile, calibrated pipettes and tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Stock Solution Preparation (10 mM)
1. Calculations:

To prepare a 10 mM stock solution, calculate the mass of SM-21 maleate required for your

desired volume.

Formula: Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular

Weight ( g/mol ) / 1000

Example for 1 mL of 10 mM stock: Mass (mg) = 10 mM x 1 mL x 453.92 g/mol / 1000 = 4.54

mg

2. Weighing:

Before opening, allow the container of SM-21 maleate powder to equilibrate to room

temperature to prevent condensation.

Using a calibrated analytical balance, carefully weigh the calculated amount of SM-21
maleate powder.

3. Dissolving:

Transfer the weighed powder to a sterile tube or vial.

Add the desired volume of the chosen solvent (DMSO or water) to the vial.

Vortex the solution until the SM-21 maleate is completely dissolved. Gentle warming in a

water bath may be used to aid dissolution if necessary, but be cautious to avoid degradation.

4. Sterilization (Optional):
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If the stock solution is intended for cell culture and was not prepared in an aseptic

environment, it can be sterilized by filtration through a 0.22 µm syringe filter compatible with

the chosen solvent (e.g., PTFE for DMSO, PES or PVDF for aqueous solutions).

5. Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes in sterile, light-protected tubes.

For short-term storage (days to weeks), store the aliquots at 0-4°C.

For long-term storage (months), store the aliquots at -20°C.[6]

Mandatory Visualization
The following diagram illustrates the general workflow for the preparation of an SM-21 maleate
stock solution.
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Caption: Workflow for preparing SM-21 maleate stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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